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Compound of Interest

Compound Name: Rimuene

Cat. No.: B158053

This technical guide provides an in-depth overview of the diterpene Rimuene, intended for
researchers, scientists, and professionals in the field of drug development. This document
outlines its chemical properties, biological activity, and relevant experimental methodologies.

Core Compound Data

Rimuene is a naturally occurring diterpene hydrocarbon found in a variety of plant species. The
following table summarizes its key quantitative data.

Parameter Value Source
CAS Number 1686-67-5 [1][2]
Molecular Formula C20Hs2 [3]
Molecular Weight 272.475040 g/mol [2]
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The primary reported biological activity of Rimuene, as a component of the essential oil from
Araucaria brasiliensis, is the moderate inhibition of butyrylcholinesterase (BuChE). This
suggests a potential role for Rimuene in modulating cholinergic signaling. By inhibiting BUuChE,
Rimuene could prevent the breakdown of the neurotransmitter acetylcholine, leading to its
increased availability in the synaptic cleft. This mechanism is a key therapeutic strategy in
managing conditions such as Alzheimer's disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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